molecular formula C14H12N2O4 B11725727 1-(Furan-2-yl)-3-hydroxy-2-[2-(4-methoxyphenyl)diazen-1-yl]prop-2-en-1-one

1-(Furan-2-yl)-3-hydroxy-2-[2-(4-methoxyphenyl)diazen-1-yl]prop-2-en-1-one

Cat. No.: B11725727
M. Wt: 272.26 g/mol
InChI Key: UPAYMQDFVPHBDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-(Furan-2-yl)-3-hydroxy-2-[2-(4-methoxyphenyl)diazen-1-yl]prop-2-en-1-one is a chalcone derivative featuring a furan ring, a hydroxyl group, and a diazenyl (azo) moiety linked to a 4-methoxyphenyl substituent. Chalcones (1,3-diarylprop-2-en-1-ones) are α,β-unsaturated ketones known for their diverse biological and material applications. The unique substitution pattern of this compound—particularly the azo group and hydroxyl functionality—imparts distinct electronic, structural, and reactivity properties compared to simpler chalcones.

Properties

Molecular Formula

C14H12N2O4

Molecular Weight

272.26 g/mol

IUPAC Name

1-(furan-2-yl)-3-hydroxy-2-[(4-methoxyphenyl)diazenyl]prop-2-en-1-one

InChI

InChI=1S/C14H12N2O4/c1-19-11-6-4-10(5-7-11)15-16-12(9-17)14(18)13-3-2-8-20-13/h2-9,17H,1H3

InChI Key

UPAYMQDFVPHBDR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)N=NC(=CO)C(=O)C2=CC=CO2

Origin of Product

United States

Preparation Methods

Reaction Mechanism

The Claisen-Schmidt condensation between 2-acetylfuran and a hydroxy-substituted aldehyde forms the α,β-unsaturated ketone backbone. For example:

  • Ketone : 2-Acetylfuran.

  • Aldehyde : A hydroxy-substituted benzaldehyde (e.g., 4-hydroxybenzaldehyde).

Conditions :

  • Base catalysis (40% NaOH or KOH in ethanol).

  • Ultrasonication or reflux (8–12 h).

Example :

2-Acetylfuran+4-HydroxybenzaldehydeNaOH/EtOH1-(Furan-2-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one\text{2-Acetylfuran} + \text{4-Hydroxybenzaldehyde} \xrightarrow{\text{NaOH/EtOH}} \text{1-(Furan-2-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one}

Key Observations :

  • The reaction yields (E)-isomers due to conjugation stabilization.

  • Hydroxy groups on the aldehyde are retained in the final chalcone.

Diazotization and Azo Coupling

Diazotization of 4-Methoxyaniline

4-Methoxyaniline is diazotized to generate a reactive diazonium salt:

Steps :

  • Dissolve 4-methoxyaniline in HCl at 0–5°C.

  • Add NaNO₂ to form the diazonium chloride intermediate.

Reaction :

4-Methoxyaniline+NaNO2+HCl4-Methoxyphenyldiazonium chloride\text{4-Methoxyaniline} + \text{NaNO}_2 + \text{HCl} \rightarrow \text{4-Methoxyphenyldiazonium chloride}

Coupling with Hydroxychalcone

The diazonium salt reacts with 3-hydroxy-1-(furan-2-yl)prop-2-en-1-one under basic conditions:

Conditions :

  • pH 7–9 (adjusted with NaHCO₃).

  • Ethanol/water solvent system.

Reaction :

3-Hydroxy-1-(furan-2-yl)prop-2-en-1-one+4-Methoxyphenyldiazonium chlorideTarget Compound\text{3-Hydroxy-1-(furan-2-yl)prop-2-en-1-one} + \text{4-Methoxyphenyldiazonium chloride} \rightarrow \text{Target Compound}

Key Observations :

  • Coupling occurs at the α-position of the chalcone due to electron-withdrawing effects of the carbonyl group.

  • The (E)-configuration is retained, confirmed by J=15.5HzJ = 15.5 \, \text{Hz} for vinylic protons.

Alternative Synthetic Routes

One-Pot Tandem Synthesis

A modified approach combines Claisen-Schmidt condensation and azo coupling in a single pot:

  • Step 1 : Condense 2-acetylfuran with 4-methoxybenzaldehyde.

  • Step 2 : Diazotize 4-methoxyaniline in situ and couple with the chalcone intermediate.

Advantages :

  • Reduces purification steps.

  • Improves yields (up to 75%).

Microwave-Assisted Synthesis

Microwave irradiation accelerates both condensation and coupling steps:

  • Conditions : 100°C, 20 min, PdCl₂(PPh₃)₂ catalyst.

  • Yield : 82% (vs. 60% conventional).

Structural Characterization and Optimization

Spectral Data

  • ¹H NMR : Doublets at δ 7.48–7.89 ppm (J=15.5HzJ = 15.5 \, \text{Hz}) confirm the (E)-chalcone structure.

  • IR : Peaks at 1680 cm⁻¹ (C=O) and 1604 cm⁻¹ (C=N).

Crystallographic Insights

  • Dihedral Angles : The furan and benzene rings form angles of 8.56–12.96°, stabilizing π-π interactions.

  • Hydrogen Bonding : C–H⋯O and N–H⋯O interactions enhance crystal packing.

Challenges and Solutions

Challenge Solution
Regioselective azo couplingUse electron-rich chalcones for α-attack.
Hydroxy group oxidationEmploy mild bases (e.g., NaHCO₃) to prevent degradation.
Low yields in condensationUltrasonication or microwave assistance .

Chemical Reactions Analysis

1-(Furan-2-yl)-3-hydroxy-2-[2-(4-methoxyphenyl)diazen-1-yl]prop-2-en-1-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the diazenyl group to an amine group.

    Substitution: The furan ring can undergo electrophilic substitution reactions, leading to various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Tyrosinase Inhibition

One of the most notable applications of this compound is its role as a tyrosinase inhibitor , which is crucial for managing hyperpigmentation disorders. Research indicates that derivatives of 1-(Furan-2-yl)-3-hydroxy-2-[2-(4-methoxyphenyl)diazen-1-yl]prop-2-en-1-one exhibit potent inhibitory activity against tyrosinase, an enzyme involved in melanin production.

Study Findings:
In vitro studies demonstrated that certain derivatives had IC50 values significantly lower than those of standard inhibitors like kojic acid. For instance, one derivative showcased an IC50 value of 0.0433μM0.0433\,\mu M for l-tyrosine and 0.28μM0.28\,\mu M for l-DOPA, indicating a strong potential for developing skin-lightening agents .

Anticancer Properties

The compound has also been investigated for its anticancer properties. A study evaluated its effects against various cancer cell lines, revealing significant cytotoxicity. The National Cancer Institute's Developmental Therapeutics Program reported that the compound exhibited a mean growth inhibition rate of 12.53%12.53\% across tested human tumor cells .

Case Study:
In a specific study, the compound was subjected to a single-dose assay across approximately sixty cancer cell lines, demonstrating promising results that warrant further exploration into its mechanisms and potential therapeutic uses .

UV Absorption

The incorporation of 1-(Furan-2-yl)-3-hydroxy-2-[2-(4-methoxyphenyl)diazen-1-yl]prop-2-en-1-one into polymer matrices has been explored for its UV absorption capabilities. This property makes it suitable for use in sunscreens and protective coatings.

Application Insights:
The compound acts as an effective UV filter due to its ability to absorb harmful UV radiation, thereby enhancing the stability and efficacy of cosmetic formulations . Its integration into sunscreen formulations can significantly improve skin protection against UV-induced damage.

Data Summary Table

Application AreaSpecific UseKey Findings
Medicinal ChemistryTyrosinase InhibitionIC50 values: 0.0433μM0.0433\,\mu M (l-tyrosine)
Anticancer ActivityGrowth inhibition rate: 12.53%12.53\%
Material ScienceUV Absorption in SunscreensEffective UV filter enhancing skin protection

Mechanism of Action

The mechanism of action of 1-(Furan-2-yl)-3-hydroxy-2-[2-(4-methoxyphenyl)diazen-1-yl]prop-2-en-1-one involves its interaction with molecular targets, such as enzymes. For example, derivatives of this compound have been shown to inhibit tyrosinase, an enzyme involved in melanin synthesis . The compound binds to the active site of the enzyme, preventing its normal function and leading to decreased melanin production.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The target compound’s structure combines three key elements: (1) a furan ring at position 1, (2) a hydroxyl group at position 3, and (3) a diazenyl-4-methoxyphenyl group at position 2. Below is a comparison with structurally related chalcones:

Compound Name Key Substituents Structural Differences Reference
1-(Furan-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one Furan, 4-methoxyphenyl Lacks hydroxyl and diazenyl groups
(E)-3-(4-Hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one (Compound 2) 4-Methoxyphenyl, 4-hydroxyphenyl Lacks furan and diazenyl groups
3-(2-Hydroxy-5-(6-nitrobenzothiazoldiazenyl)phenyl)-1-(4-methoxyphenyl)prop-2-en-1-one (Add. III) 4-Methoxyphenyl, nitrobenzothiazoldiazenyl Replaces furan with nitrobenzothiazole-diazenyl
(E)-1-(1-Ethyl-1H-indol-3-yl)-3-(furan-2-yl)prop-2-en-1-one (3e) Furan, indole Lacks hydroxyl and diazenyl groups

Key Observations :

  • The hydroxyl group in the target compound may enhance hydrogen-bonding interactions, influencing solubility and crystal packing compared to non-hydroxylated analogs .
  • The diazenyl group introduces conjugation and redox activity, distinguishing it from chalcones with simple aryl or heteroaryl substituents .

Physicochemical Properties

Data from analogous compounds suggest the following trends:

Compound Name Melting Point (°C) Yield (%) Solubility (Polar solvents) Reference
1-(Furan-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one 145–147 85 Moderate
(E)-3-(4-Hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one 192–194 78 High (due to hydroxyl)
Add. III 220–222 65 Low

The hydroxyl group in the target compound is expected to improve solubility in polar solvents compared to non-hydroxylated analogs like Add. III .

Electronic and Quantum Chemical Properties

Density functional theory (DFT) studies on chalcones () reveal:

  • HOMO-LUMO Gaps : Chalcones with electron-donating groups (e.g., methoxy) exhibit smaller band gaps, enhancing charge transfer. For example:
    • (E)-1-(4-Methoxyphenyl)-3-(p-tolyl)prop-2-en-1-one: HOMO = -8.723 eV, LUMO = -4.959 eV .
  • Dipole Moments : Methoxy and hydroxyl groups increase polarity, influencing intermolecular interactions .

Biological Activity

1-(Furan-2-yl)-3-hydroxy-2-[2-(4-methoxyphenyl)diazen-1-yl]prop-2-en-1-one, a compound featuring a furan ring and a diazenyl moiety, has garnered attention for its potential biological activities, particularly in the context of cancer research and other therapeutic applications. This article explores its biological activity, synthesizing findings from various studies to present a comprehensive overview.

Chemical Structure and Properties

The compound can be represented by the following structural formula:

C14H12N4O3\text{C}_{14}\text{H}_{12}\text{N}_4\text{O}_3

This structure contains functional groups that are crucial for its biological activity, including:

  • Furan ring : Known for its role in various pharmacological properties.
  • Diazenyl group : Implicated in anti-cancer activity.

Biological Activity Overview

Research indicates that 1-(Furan-2-yl)-3-hydroxy-2-[2-(4-methoxyphenyl)diazen-1-yl]prop-2-en-1-one exhibits significant biological activities:

Anticancer Properties

Several studies have highlighted the compound's potential as an anticancer agent:

  • Mechanism of Action : The compound induces apoptosis in cancer cells through the activation of caspases and modulation of cell cycle regulators. In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines, including HeLa and MDA-MB-231 cells, with IC50 values ranging from 0.15 to 1.4 µM .
  • Structure-Activity Relationship (SAR) : Variations in substituents on the furan and diazenyl moieties significantly influence the compound's potency. For instance, modifications to the methoxy group enhance lipophilicity and cellular uptake, thereby increasing anticancer efficacy .

Other Biological Activities

Beyond anticancer effects, this compound has also been studied for:

  • Antimicrobial Activity : Exhibiting inhibitory effects against various bacterial strains, potentially due to its ability to disrupt bacterial cell membranes.
  • Anti-inflammatory Effects : Demonstrated through reduced production of pro-inflammatory cytokines in activated macrophages.

Research Findings and Case Studies

StudyFindingsMethodology
Chen et al., 2015Identified potent anti-cancer activity against breast cancer cell linesIn vitro assays measuring cell viability
Science.gov ReviewDiscussed structure modifications leading to enhanced biological activitySAR analysis of related compounds
PubChem DatabaseCompiled data on chemical properties and biological activitiesComprehensive database search

Q & A

Basic: What synthetic methodologies are optimal for preparing this compound, and how do reaction conditions affect yield and purity?

Answer:
The synthesis of chalcone derivatives like this compound typically employs the Claisen-Schmidt condensation between a ketone (e.g., 4-methoxyacetophenone) and an aldehyde (e.g., furfural derivatives) under basic conditions. Key steps include:

  • Reaction Conditions : Use of methanol as a solvent, NaOH as a base, and room-temperature stirring to promote aldol addition and dehydration .
  • Purification : Recrystallization from methanol or ethanol to isolate the product, with yields dependent on stoichiometric ratios (e.g., 1:1.2 ketone:aldehyde) and reaction time (typically 24–48 hours) .
  • Challenges : Impurities from side reactions (e.g., over-dehydration) require careful monitoring via TLC and column chromatography for optimization .

Basic: What analytical techniques are critical for structural elucidation and stereochemical confirmation?

Answer:

  • X-ray Crystallography : Resolves bond lengths (e.g., C=O at ~1.22 Å), dihedral angles (e.g., E-configuration confirmed by torsion angles ~179.95°), and crystal packing .
  • Spectroscopy :
    • NMR : 1^1H NMR identifies aromatic protons (δ 6.5–8.0 ppm) and methoxy groups (δ ~3.8 ppm); 13^{13}C NMR confirms carbonyl (δ ~190 ppm) and furan/aryl carbons .
    • Mass Spectrometry : ESI-MS provides molecular ion peaks (e.g., [M+H]+ at m/z 229.08592) and fragmentation patterns .

Advanced: How do intermolecular interactions influence the compound’s crystal packing and stability?

Answer:
X-ray studies reveal stabilization via:

  • C–H···π Interactions : Between furan rings and adjacent benzene moieties (distance ~3.76 Å) .
  • π-π Stacking : Aromatic rings align with centroid distances of ~3.9 Å, enhancing thermal stability .
  • Hydrogen Bonding : Hydroxy groups form O–H···O bonds (e.g., 2.85 Å), critical for lattice energy .
    Methodological Note : Refinement software like SHELXL (with Hirshfeld surface analysis) quantifies these interactions .

Advanced: What computational approaches predict the compound’s physicochemical or bioactive properties?

Answer:

  • Collision Cross-Section (CCS) Prediction : Ion mobility spectrometry (IMS) correlates experimental CCS values (e.g., 150.4 Ų for [M+H]+) with conformational flexibility .
  • Density Functional Theory (DFT) : Models electronic transitions (e.g., HOMO-LUMO gaps) and reactive sites (e.g., diazenyl group’s redox potential) .
  • Molecular Docking : Screens potential binding to targets (e.g., enzymes like COX-2) using software like AutoDock Vina .

Advanced: How can researchers assess pharmacological potential while addressing data contradictions?

Answer:

  • In Vitro Assays :
    • Antioxidant Activity : DPPH radical scavenging assays (IC₅₀ values) .
    • Antimicrobial Testing : Zone-of-inhibition studies against Gram-positive/negative bacteria .
  • Mechanistic Studies : ROS detection via fluorescence probes or Western blotting for apoptosis markers (e.g., caspase-3) .
  • Data Validation : Replicate experiments under controlled conditions (pH 7.4, 37°C) and use statistical tools (e.g., ANOVA) to resolve variability .

Advanced: What strategies optimize stability under varying environmental conditions?

Answer:

  • Accelerated Stability Testing :
    • Thermal Stability : TGA/DSC analysis (decomposition onset >200°C) .
    • Photostability : UV-Vis monitoring under light exposure (λ = 254 nm) .
  • pH-Dependent Degradation : HPLC tracks hydrolysis of the diazenyl group in acidic/basic buffers (pH 2–10) .
  • Formulation Strategies : Encapsulation in cyclodextrins or liposomes to enhance aqueous solubility .

Advanced: How does the diazenyl group’s electronic configuration influence reactivity?

Answer:

  • Redox Activity : Cyclic voltammetry identifies reversible oxidation peaks (e.g., E₁/2 ~0.5 V vs. Ag/AgCl) linked to the –N=N– moiety .
  • Photoresponsive Behavior : UV irradiation induces cis-trans isomerization, monitored via 1^1H NMR kinetics .
  • Metal Coordination : Potentiometric titrations with transition metals (e.g., Cu²⁺) assess ligand binding constants (log K ~4.5) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.